Methyl 2,5-difluoro-4-hydroxybenzoate

• IUPAC Name: methyl 2,5-difluoro-4-hydroxybenzoate
• InChI: InChI=1S/C8H6F2O3/c1-13-8(12)4-2-6(10)7(11)3-5(4)9/h2-3,11H,1H3
• InChI Key: SPHLVIQACXKCQG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1F)O)F
• Molecular Formula: C8H6F2O3
• Molecular Weight: 188.13 g/mol

Description

“Methyl 2,5-difluoro-4-hydroxybenzoate” is a chemical compound with the molecular formula C8H6F2O3. It is a solid substance and has a molecular weight of 188.13.

Molecular Structure Analysis

The InChI code for “Methyl 2,5-difluoro-4-hydroxybenzoate” is 1S/C8H6F2O3/c1-13-8(12)4-2-6(10)7(11)3-5(4)9/h2-3,11H,1H3. This indicates the presence of 8 carbon atoms, 6 hydrogen atoms, 2 fluorine atoms, and 3 oxygen atoms in the molecule.

Physical And Chemical Properties Analysis

“Methyl 2,5-difluoro-4-hydroxybenzoate” is a solid substance. It has a molecular weight of 188.13. The compound is stored at a temperature of 2-8°C.

Scientific Research Applications

Photophysical Behavior and Fluorogenic Molecules

Research on derivatives of difluoro-hydroxybenzoates, such as DFHBI and its analogues, highlights their application in illuminating RNA structures for imaging purposes. These compounds bind to specific RNA aptamers, like Spinach aptamer, and exhibit fluorescence upon binding, allowing for visualization of RNA in live cell environments. The study on DFHBI derivatives demonstrates the impact of solvent interactions and pH on the fluorescence behavior of these molecules, indicating their utility in biochemical and medical research for RNA imaging and tracking (Santra et al., 2019).

Environmental and Analytical Chemistry

Another area of application is in environmental and analytical chemistry, where parabens and their derivatives, similar in structure to Methyl 2,5-difluoro-4-hydroxybenzoate, are analyzed for their presence in various samples. Techniques such as microemulsion electrokinetic chromatography (MEEKC) and HPLC-MS/MS have been developed for the selective and quantitative analysis of parabens, including methyl 4-hydroxybenzoate, in complex matrices like human milk and food products. These methods provide sensitive detection and are crucial for assessing exposure and potential health risks related to these compounds (Mahuzier et al., 2001; Cao et al., 2013).

Synthetic Chemistry

In synthetic chemistry, compounds similar to Methyl 2,5-difluoro-4-hydroxybenzoate serve as key intermediates for producing various chemical entities. For instance, methodologies for synthesizing difluoro-hydroxybenzoic acid derivatives are crucial for developing antimicrobial drugs and other pharmaceutical agents. These studies detail the synthesis routes, demonstrating the versatility of difluoro-hydroxybenzoates in drug development and chemical synthesis (Zhang et al., 2020).

Safety and Hazards

“Methyl 2,5-difluoro-4-hydroxybenzoate” is classified under GHS07. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding release to the environment, collecting spillage, and disposing of contents/container to an approved waste disposal plant.